Cas no 67398-10-1 (1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine)

• Product Name: 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine
• CAS No: 67398-10-1
• MF: C₈H₁₁BN₂O₃S₂
• MW: 258.125539064407
• CID: 4715927
• Update Time: 2025-11-01

1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine Chemical and Physical Properties

Names and Identifiers

• 2-(Propylsulfonyl)thieno[3,2-d][1,2,3]diazaborinin-1(2h)-ol
• 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine

• Inchi： 1S/C8H11BN2O3S2/c1-2-5-16(13,14)11-9(12)7-3-4-15-8(7)6-10-11/h3-4,6,12H,2,5H2,1H3
• InChI Key： AVCBAFXAAWVBRZ-UHFFFAOYSA-N
• SMILES： S(CCC)(N1B(C2C=CSC=2C=N1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• Topological Polar Surface Area: 107

Additional information on 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine

Exploring the Properties and Applications of 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine (CAS No. 67398-10-1)

The compound 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine (CAS No. 67398-10-1) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This diazaborinine derivative combines a thieno ring system with a diazaborinine core, creating a versatile scaffold for various chemical and material science applications. Researchers are particularly interested in its sulfonyl and hydroxy functional groups, which contribute to its reactivity and solubility properties.

In the context of current scientific trends, 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine aligns with the growing demand for novel heterocyclic compounds in pharmaceutical research and materials science. The compound's boron-containing structure makes it particularly relevant to the development of BODIPY analogs, which are widely used in fluorescence imaging and optoelectronic devices. Its thieno[3,2-d]diazaborinine core also shows promise in the design of organic semiconductors, a hot topic in renewable energy research.

The synthesis and characterization of CAS No. 67398-10-1 have been subjects of numerous studies, with particular focus on its photophysical properties. The presence of both electron-donating (hydroxy) and electron-withdrawing (sulfonyl) groups creates an interesting push-pull system that affects its electronic structure. This characteristic makes it valuable for applications in organic electronics, where such properties can be exploited for charge transport modulation.

From a medicinal chemistry perspective, the thieno-diazaborinine scaffold presents opportunities for drug discovery. While not directly therapeutic itself, this compound serves as an important chemical building block for more complex molecules. Its structural features are particularly relevant to current research in targeted drug delivery systems and enzyme inhibitors, addressing common search queries about innovative drug design approaches.

In material science applications, 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine has shown potential in the development of advanced functional materials. Its ability to form stable complexes with various metals makes it interesting for coordination chemistry applications. Researchers investigating molecular sensors or catalysts frequently explore compounds with similar structural motifs, making this molecule relevant to these trending topics.

The environmental stability and structure-activity relationship of CAS No. 67398-10-1 continue to be active areas of investigation. Recent studies have focused on its photostability and potential for light-harvesting applications, responding to the growing interest in sustainable energy solutions. These properties align with current searches for eco-friendly materials and green chemistry alternatives in industrial applications.

Analytical chemists have developed specialized methods for characterizing 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine, including advanced spectroscopic techniques and chromatographic separation methods. These developments address common questions about how to properly analyze complex heterocyclic compounds in research settings. The compound's distinct spectral signatures make it an interesting subject for method development studies.

Looking forward, the scientific community anticipates expanding applications for 67398-10-1 in emerging fields like bioimaging probes and smart materials. Its combination of aromatic character from the thiophene ring and coordination potential from the diazaborinine moiety creates numerous possibilities for molecular engineering. These prospects align with current research trends toward multifunctional materials that can serve multiple purposes in technological applications.

For researchers working with 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine, proper handling and storage considerations are essential to maintain its stability. While not hazardous, the compound's sulfonyl group requires standard laboratory precautions. This information responds to frequent searches about chemical handling protocols for specialized organic compounds in research environments.

The commercial availability of CAS No. 67398-10-1 has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically provide detailed technical specifications and certificates of analysis, addressing common purchaser concerns about compound purity and characterization. This availability supports its wider adoption in various research applications.

In conclusion, 1-Hydroxy-2-propylsulfonylthieno[3,2-d]diazaborinine represents an exciting example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of structural features makes it valuable for addressing current challenges in materials science, medicinal chemistry, and analytical development. As research continues to uncover new properties and applications for this compound, its importance in scientific innovation is likely to grow significantly.